4-[(6-methoxy-3-methyl-1-benzofuran-2-yl)carbonyl]thiomorpholine

• IUPAC Name: (6-methoxy-3-methyl-1-benzofuran-2-yl)-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C15H17NO3S/c1-10-12-4-3-11(18-2)9-13(12)19-14(10)15(17)16-5-7-20-8-6-16/h3-4,9H,5-8H2,1-2H3
• InChI Key: CABJMIFMEZJSBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)OC)C(=O)N3CCSCC3
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol

Description

4-[(6-methoxy-3-methyl-1-benzofuran-2-yl)carbonyl]thiomorpholine is a useful research compound. Its molecular formula is C15H17NO3S and its molecular weight is 291.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 291.09291458 g/mol and the complexity rating of the compound is 359. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Heterocyclic Compound Synthesis : Research on benzofuran derivatives has led to the development of novel compounds with potential biological activities. For instance, the synthesis of various benzofuran-morpholinomethyl-pyrazoline hybrids showed significant vasodilatation properties, suggesting potential applications in treating vascular disorders (Hassan et al., 2014).
• Anti-Inflammatory and Analgesic Agents : Another study synthesized novel benzodifuranyl compounds derived from visnaginone and khellinone, exhibiting COX-2 inhibitory, analgesic, and anti-inflammatory activities. These findings indicate potential applications in developing new anti-inflammatory drugs (Abu‐Hashem et al., 2020).

Analytical Chemistry Applications

• Fluorescence Derivatization Reagent : The use of related compounds as fluorescence derivatization reagents for alcohols in high-performance liquid chromatography has been reported. Such compounds offer high sensitivity and selectivity for detecting alcohols, indicating their utility in analytical chemistry (Yoshida et al., 1992).

Photochemical and Photophysical Properties

• Photochromic Systems : Studies on photochromic compounds, such as those containing benzofuran units, reveal their potential in developing novel photoresponsive materials. These materials could be used in various applications, including optical data storage and photo-switchable devices (Yang et al., 2012).